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Compound of Interest

Compound Name: Naphthol AS-TR phosphate

Cat. No.: B1676969 Get Quote

Naphthol AS-TR Phosphate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Naphthol AS-TR phosphate stands as a critical substrate in histochemical applications,

primarily for the detection of acid and alkaline phosphatase activity within tissues. Its unique

properties allow for the precise localization of these enzymes, providing invaluable insights in

various research and diagnostic fields. This guide delves into the core physical and chemical

specifications of Naphthol AS-TR phosphate, alongside detailed experimental protocols for its

use.

Core Physical and Chemical Specifications
Naphthol AS-TR phosphate is commercially available in two primary forms: the free acid and

its more water-soluble disodium salt. The choice between these forms often depends on the

specific requirements of the experimental protocol, particularly concerning solvent systems and

pH.

Naphthol AS-TR Phosphate (Acid Form)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1676969?utm_src=pdf-interest
https://www.benchchem.com/product/b1676969?utm_src=pdf-body
https://www.benchchem.com/product/b1676969?utm_src=pdf-body
https://www.benchchem.com/product/b1676969?utm_src=pdf-body
https://www.benchchem.com/product/b1676969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Citation

Synonym

3-[(4-Chloro-o-

tolyl)carbamoyl]-2-

naphthylphosphoric acid

[1]

CAS Number 2616-72-0 [1]

Molecular Formula C₁₈H₁₅ClNO₅P [1]

Molecular Weight 391.74 g/mol [1]

Appearance
White, slightly yellow or dark

green crystalline powder
[1]

Storage Temperature -20°C

Naphthol AS-TR Phosphate Disodium Salt
Property Specification Citation

CAS Number 4264-93-1 [2]

Molecular Formula C₁₈H₁₃ClNNa₂O₅P [3]

Molecular Weight 435.71 g/mol [2][3]

Appearance Powder

Purity ≥99% (HPLC) [2]

Solubility

50 mg/mL in water (clear,

colorless to faintly yellow

solution)

Storage Temperature -20°C

Chemical Structure
The chemical structure of Naphthol AS-TR phosphate is fundamental to its function as an

enzyme substrate. The phosphate group at the 2-position of the naphthol ring is the target for

phosphatase enzymes.
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Caption: Chemical structure of Naphthol AS-TR phosphate.

Histochemical Application: The Azo-Dye Coupling
Reaction
Naphthol AS-TR phosphate is a cornerstone of enzyme histochemistry, particularly for the

localization of acid and alkaline phosphatases. The underlying principle is an enzyme-mediated

hydrolysis reaction followed by a coupling reaction that produces a visible, insoluble precipitate

at the site of enzyme activity.

The enzymatic reaction involves the hydrolysis of the phosphate ester bond in Naphthol AS-
TR phosphate by a phosphatase enzyme. This reaction releases the phosphate group and a

highly reactive naphthol derivative. This intermediate then rapidly couples with a diazonium

salt, such as Fast Red TR, present in the incubation medium. The resulting azo dye is a

brightly colored, insoluble precipitate that marks the location of the enzyme within the tissue.

Azo-Dye Coupling Reaction Workflow
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Caption: Enzymatic reaction and azo-dye coupling workflow.
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Experimental Protocol: Acid Phosphatase Staining
The following protocol is a generalized method for the histochemical demonstration of acid

phosphatase activity in frozen tissue sections using Naphthol AS-TR phosphate.

Materials:

Frozen tissue sections (10-16 µm)

Naphthol AS-TR phosphate

Diazonium salt (e.g., Hexazonium Pararosanilin)

Acetate buffer (0.1 M, pH 5.0)

Formalin fixative (optional, for post-fixation)

Ascending alcohol series (50%, 70%, 95%, 100%) for dehydration

Xylene or other clearing agent

Aqueous mounting medium

Procedure:

Section Preparation: Cut frozen tissue sections at 10-16 µm using a cryostat and mount

them on glass slides. Allow the sections to air dry.

Fixation (Optional): If required, fix the sections in cold formalin for a brief period. Wash

thoroughly with distilled water.

Incubation Solution Preparation:

Dissolve Naphthol AS-TR phosphate in a small amount of dimethylformamide.

Add this solution to the acetate buffer.

Freshly prepare the diazonium salt solution according to the manufacturer's instructions

and add it to the substrate solution. The final solution should be clear.
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Incubation:

Incubate the slides with the freshly prepared incubation solution in a dark, humid chamber

at 37°C for 30-60 minutes, or until the desired staining intensity is achieved.

Washing:

Rinse the slides thoroughly in several changes of distilled water to stop the reaction.

Counterstaining (Optional):

If desired, counterstain with a suitable nuclear stain like Methyl Green.

Dehydration and Mounting:

Dehydrate the sections rapidly through an ascending series of alcohols.

Clear the sections in xylene.

Mount the coverslip with an aqueous mounting medium.

Expected Results:

Sites of acid phosphatase activity will be marked by a red, insoluble azo dye precipitate. The

background and nuclei (if counterstained) will appear in a contrasting color.

Applications in Research and Development
The versatility of Naphthol AS-TR phosphate extends to various research areas:

Enzyme Histochemistry: It is widely used for the localization of acid and alkaline

phosphatases in diverse tissue types.[2]

Drug Development: The compound can be utilized in the synthesis of active pharmaceutical

ingredients.[1]

Dye Manufacturing: It serves as a crucial intermediate in the production of high-performance

azo dyes for textiles and other materials.[1]
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Oncology Research: Recent studies have explored the anti-tumor properties of Naphthol
AS-TR phosphate, particularly in lung adenocarcinoma cell lines.[4]

In conclusion, Naphthol AS-TR phosphate is an indispensable tool for researchers and

scientists. Its well-defined physical and chemical properties, coupled with established

experimental protocols, ensure reliable and reproducible results in a wide array of applications,

from fundamental biological research to the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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